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Abstract

LML134, a novel histamine H3 receptor (H3R) inverse agonist, was developed by Novartis for
the treatment of excessive sleep disorders, such as shift work disorder (SWD). The core design
principle behind LML134 was to create a compound with rapid brain penetration and a fast
kinetic profile. This approach aimed to mitigate the mechanism-based side effect of insomnia
that has challenged the development of other H3R inverse agonists. Preclinical studies
demonstrated promising pharmacokinetic and pharmacodynamic properties, leading to its
progression into clinical trials. Phase | studies in healthy volunteers were completed, followed
by a Phase Il proof-of-concept trial in patients with SWD. While the Phase Il trial indicated a
wakefulness-promoting effect, the development of LML134 for sleep-related disorders was
ultimately discontinued by the sponsor for reasons unrelated to safety. This guide provides a
comprehensive overview of the discovery, development, and scientific foundation of LML134.

Introduction

Excessive daytime sleepiness is a hallmark symptom of several sleep disorders, significantly
impacting patients' quality of life, productivity, and safety. The histaminergic system, particularly
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the histamine H3 receptor (H3R), plays a crucial role in regulating the sleep-wake cycle. The
H3R acts as a presynaptic autoreceptor on histaminergic neurons, inhibiting histamine
synthesis and release. Consequently, inverse agonists of the H3R are expected to increase
histaminergic tone in the brain, thereby promoting wakefulness.

While several H3R inverse agonists have entered clinical trials, a common challenge has been
mechanism-based insomnia. This is often attributed to compounds with slow receptor
dissociation kinetics, leading to sustained receptor blockade. The development of LML134 was
a strategic effort to overcome this limitation by identifying a potent H3R inverse agonist with a
"fast-on/fast-off" kinetic profile. The hypothesis was that such a compound would provide a
therapeutic, wake-promoting effect during the desired period without interfering with sleep
during the subsequent rest phase.

Preclinical Development
Discovery and Optimization

The discovery of LML134 stemmed from a medicinal chemistry program focused on identifying
novel H3R inverse agonists with favorable pharmacokinetic and pharmacodynamic properties.
The optimization process prioritized compounds that demonstrated high receptor occupancy
shortly after administration, followed by rapid disengagement from the receptor. This led to the
identification of LML134 as a promising clinical candidate.

Pharmacology

LML134 is a potent and selective inverse agonist of the histamine H3 receptor. In preclinical
studies, it demonstrated high affinity for the H3R and functional antagonism of receptor activity.

Pharmacokinetics

Preclinical pharmacokinetic studies in rats revealed that LML134 is characterized by rapid oral
absorption and clearance.

Table 1: Preclinical Pharmacokinetic Parameters of LML134 in Rats
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Parameter Value
Time to maximum concentration (tmax) 0.5 hours
Fraction absorbed (oral) 44%
Terminal half-life (intravenous) 0.44 hours
Plasma protein binding (rat) Fu = 39.0%
Plasma protein binding (dog) Fu=57.6%
Plasma protein binding (human) Fu = 33.6%

Fu = fraction unbound

These data supported the desired profile of a compound with rapid onset and a short duration
of action.

Safety Pharmacology

Preclinical safety pharmacology studies were conducted to assess the potential for adverse
effects on major physiological systems.

Clinical Development

LML134 progressed into clinical development to evaluate its safety, tolerability,
pharmacokinetics, and efficacy in humans.

Phase | Clinical Program

A first-in-human, randomized, double-blind, placebo-controlled, single and multiple ascending
oral dose study (NCT02334449) was conducted in healthy volunteers. The primary objectives
were to assess the safety and tolerability of LML134. A key secondary objective was to
characterize its pharmacokinetic profile in humans.

Another Phase I study in healthy volunteers utilized positron emission tomography (PET) with
the radioligand [11C]MK-8278 to characterize the regional brain H3 receptor occupancy of
LML134 following a single oral dose. This study aimed to determine the optimal dose for
achieving target engagement in the brain.
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Phase Il "Proof of Concept" Clinical Trial
(CLML134X2201)

A randomized, double-blind, placebo-controlled, crossover, multi-center "Proof of Concept"
(PoC) study (NCT03141086) was conducted to assess the wakefulness-promoting effect,
safety, tolerability, and pharmacokinetics of LML134 in patients with Shift Work Disorder
(SWD).

The primary objective of this study was to demonstrate that LML134 could significantly
increase wakefulness compared to placebo in patients with SWD. The primary endpoint was
the mean sleep latency as measured by the Multiple Sleep Latency Test (MSLT). Safety,
tolerability, and pharmacokinetic parameters were also evaluated.

The study demonstrated that participants were less sleepy at night after taking LML134
compared to placebo. Participants stayed awake longer during the MSLT nap times after
receiving LML134. However, the effect of LML134 on sleepiness was observed to be less
pronounced at the fourth nap time, which occurred approximately 9.5 hours after drug
administration.

In patients with SWD, LML134 reached its maximum concentration in the blood approximately
3 hours after administration.

LML134 was found to be safe for the participants in this trial. The most commonly reported
adverse event was headache. No serious adverse events were reported during the study.

Table 2: Adverse Events in the Phase 1l (CLML134X2201) Trial

Adverse Event Category LML134 (n=21) Placebo (n=23)
Any Adverse Event 24% (5) 13% (3)
Serious Adverse Events 0% (0) 0% (0)

Discontinuation due to Adverse
10% (2) 0% (0)
Events
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The CLML134X2201 trial was terminated early. This decision was not related to safety
concerns but was based on the sponsor's decision to discontinue all research on LML134 for
sleep-related diseases.

Mechanism of Action and Signaling Pathways

LML134 functions as an inverse agonist at the histamine H3 receptor. As a presynaptic
autoreceptor, the H3R tonically inhibits the synthesis and release of histamine from
histaminergic neurons in the tuberomammillary nucleus (TMN) of the hypothalamus. By binding
to and inactivating the H3R, LML134 disinhibits these neurons, leading to increased histamine
release in various brain regions. Elevated histamine levels then activate postsynaptic histamine
H1 receptors, which are known to promote wakefulness and arousal.
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Histamine H3 Receptor Inverse Agonist Mechanism of Action.

Key Experimental Protocols
Multiple Sleep Latency Test (MSLT)

The MSLT is a standardized test used to objectively measure daytime sleepiness. The protocol
for the CLML134X2201 trial involved the following steps:
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Nocturnal Polysomnography (PSG): The MSLT is conducted on the day following an
overnight PSG to ensure the patient has had an adequate opportunity for sleep and to rule
out other sleep disorders that could cause sleepiness.

Nap Opportunities: The test consists of four or five scheduled nap opportunities throughout
the day, typically starting 1.5 to 3 hours after waking from the overnight PSG.

Nap Timing: Each nap is separated by a 2-hour interval.

Procedure: For each nap, the patient is asked to lie down in a dark, quiet room and try to fall
asleep.

Sleep Latency Measurement: The time from "lights out” to the first epoch of sleep is
measured.

Nap Termination: If the patient falls asleep, they are allowed to sleep for 15 minutes. If no
sleep occurs within 20 minutes, the nap trial is ended.

Data Analysis: The mean sleep latency across all naps is calculated. A shorter mean sleep
latency is indicative of greater physiological sleepiness.
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Multiple Sleep Latency Test (MSLT) Experimental Workflow.
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Positron Emission Tomography (PET) for Receptor

Occupancy

PET imaging was used to quantify the binding of LML134 to H3 receptors in the brain. The
general protocol for such a study is as follows:

Radioligand Administration: A specific PET radioligand that binds to the H3 receptor, such as
[11C]MK-8278, is administered intravenously to the study participant.

e PET Scanning: The patrticipant is positioned in a PET scanner, which detects the positrons
emitted by the radioligand. This allows for the visualization and quantification of the
radioligand's distribution in the brain.

» Baseline Scan: A baseline PET scan is performed without the administration of LML134 to
determine the baseline density of H3 receptors.

e LML134 Administration: A single oral dose of LML134 is administered to the participant.
o Post-Dose Scan: A second PET scan is performed after LML134 administration.

o Data Analysis: The reduction in radioligand binding in the post-dose scan compared to the
baseline scan is used to calculate the percentage of H3 receptors occupied by LML134 at a
given dose and time point.
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PET Receptor Occupancy Experimental Workflow.

Conclusion

LML134 was a rationally designed H3R inverse agonist with a "fast-on/fast-off" kinetic profile
aimed at providing a wake-promoting effect without causing insomnia. Preclinical data
supported this profile, and the compound progressed to clinical trials. The Phase Il proof-of-
concept study in patients with Shift Work Disorder suggested that LML134 was effective in
promoting wakefulness and was well-tolerated. Despite these promising early results, the
development of LML134 for sleep-related disorders was discontinued for strategic reasons by
the sponsor. The discovery and development history of LML134 provides valuable insights into
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the therapeutic potential and challenges associated with targeting the histamine H3 receptor for
the treatment of sleep disorders.

e To cite this document: BenchChem. [LML134: A Technical Guide to its Discovery and
Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2814439/docs#Iml134-a-technical-guide-to-its-
discovery-and-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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